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Compound of Interest

Compound Name: Dimethyl suberate

Cat. No.: B158621

Essential Safety and Handling Guide for Dimethyl
Suberate

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for Dimethyl suberate, ensuring a secure
laboratory environment.

Chemical Identifier:

 Name: Dimethyl suberate

e Synonyms: Octanedioic acid, dimethyl ester; Suberic acid dimethyl ester
e CAS Number: 1732-09-8

Primary Hazards: While not classified as hazardous under GHS standards, Dimethyl suberate
may cause skin and eye irritation.[1][2] Inhalation of high concentrations of its vapors may lead
to respiratory tract irritation.[1][2] The toxicological properties of this chemical have not been
fully investigated.[1]

Personal Protective Equipment (PPE)
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To minimize exposure and ensure safety, the following personal protective equipment is

mandatory when handling Dimethyl suberate.

PPE Category Item

Specification

Eye and Face Protection Safety Goggles

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1][3]

Hand Protection Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin

exposure.[1]

Body Protection Laboratory Coat

Wear appropriate protective
clothing to prevent skin

exposure.[1]

Respiratory Protection Not generally required

Use with adequate ventilation.
A respirator may be necessary
if workplace conditions warrant
it, following OSHA's 29 CFR
1910.134 or European
Standard EN 149.[1]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of Dimethyl suberate and

preventing accidental exposure.

Handling:

Ensure adequate ventilation in the work area.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale vapors.[1]

Wash hands thoroughly after handling.[1]
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* Remove and wash contaminated clothing before reuse.[1]

Storage:

o Keep the container tightly closed when not in use.[1]

o Store in a cool, dry, and well-ventilated area.[1]

o Store away from incompatible materials such as acids, bases, oxidizing agents, and heavy

metals.[1]

Emergency and First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes. Seek medical attention if irritation

persists.[1]

Move the person to fresh air. If breathing is

Inhalation difficult, administer oxygen. If not breathing, give
artificial respiration. Seek medical attention.[1]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and give

Ingestion them 2-4 cupfuls of water or milk. Never give

anything by mouth to an unconscious person.

Seek medical attention.[1]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental compliance.

Spill Response:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collect: Place the absorbed material into a suitable, labeled container for disposal.[1]

Clean: Clean the spill area thoroughly.
Waste Disposal:

» Dispose of Dimethyl suberate and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[1]

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]

Procedural Workflow for Handling Dimethyl
Suberate

The following diagram outlines the standard operating procedure for safely handling Dimethyl
suberate in a laboratory setting.
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Caption: Standard Operating Procedure for Dimethyl Suberate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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